N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine

• IUPAC Name: [3-(4-methoxyanilino)piperidin-1-yl]-[5-(4-methoxyphenyl)furan-2-yl]methanone
• InChI: InChI=1S/C24H26N2O4/c1-28-20-9-5-17(6-10-20)22-13-14-23(30-22)24(27)26-15-3-4-19(16-26)25-18-7-11-21(29-2)12-8-18/h5-14,19,25H,3-4,15-16H2,1-2H3
• InChI Key: NLTCRTIFKMWSPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)C(=O)N3CCCC(C3)NC4=CC=C(C=C4)OC
• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol

Description

N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine, also known as MPFA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPFA belongs to the class of compounds known as furoylpiperidines, which have been shown to possess a range of biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine is not fully understood, but it is thought to involve the modulation of various signaling pathways in the body. N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, which play a crucial role in the development of inflammation and pain. Additionally, N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been shown to induce apoptosis, or programmed cell death, in cancer cells, suggesting its potential as a cancer therapy.
Biochemical and Physiological Effects
N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been shown to have a range of biochemical and physiological effects. In animal studies, N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been shown to reduce inflammation and pain in models of arthritis and neuropathic pain. Additionally, N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential as a cancer therapy. N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has also been shown to have a good safety profile, with no significant toxicity or adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine for lab experiments is its high purity and yield, which makes it suitable for further research. Additionally, N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been shown to have a good safety profile, making it a suitable candidate for preclinical studies. However, one limitation of N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine research. One area of interest is the development of N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine-based therapies for chronic pain and inflammation. Additionally, further research is needed to understand the mechanism of action of N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine and its potential as a cancer therapy. Other potential applications of N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine include the treatment of neurodegenerative diseases and autoimmune disorders. Overall, N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has significant potential as a therapeutic agent, and further research is needed to fully explore its therapeutic potential.

Scientific Research Applications

N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine possesses significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation. Additionally, N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)-2-furoyl]-3-piperidinamine has been shown to exhibit antitumor activity in various cancer cell lines, suggesting its potential as a cancer therapy.